molecular formula C22H29ClN2O2S B8640100 Ethanol, 2-((1-(3-(10H-phenothiazin-10-yl)propyl)-4-piperidinyl)oxy)-, monohydrochloride CAS No. 40474-44-0

Ethanol, 2-((1-(3-(10H-phenothiazin-10-yl)propyl)-4-piperidinyl)oxy)-, monohydrochloride

Cat. No.: B8640100
CAS No.: 40474-44-0
M. Wt: 421.0 g/mol
InChI Key: IRNFBKYENXFBAE-UHFFFAOYSA-N
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Description

Ethanol, 2-((1-(3-(10H-phenothiazin-10-yl)propyl)-4-piperidinyl)oxy)-, monohydrochloride is a useful research compound. Its molecular formula is C22H29ClN2O2S and its molecular weight is 421.0 g/mol. The purity is usually 95%.
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Properties

CAS No.

40474-44-0

Molecular Formula

C22H29ClN2O2S

Molecular Weight

421.0 g/mol

IUPAC Name

2-[1-(3-phenothiazin-10-ylpropyl)piperidin-4-yl]oxyethanol;hydrochloride

InChI

InChI=1S/C22H28N2O2S.ClH/c25-16-17-26-18-10-14-23(15-11-18)12-5-13-24-19-6-1-3-8-21(19)27-22-9-4-2-7-20(22)24;/h1-4,6-9,18,25H,5,10-17H2;1H

InChI Key

IRNFBKYENXFBAE-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1OCCO)CCCN2C3=CC=CC=C3SC4=CC=CC=C42.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

22.5 g (0.15 mole) of sodium iodide was added to a solution of 41.5 g (0.15 mole) of 10-(3-chloropropyl)-phenothiazine in 400 ml of methyl ethyl ketone and then 15.2 g (0.15 mole) of triethylamine followed by 21.7 g (0.15 mole) of 2-(4-piperidyloxy)-ethanol were added to the reaction mixture. The solution was refluxed with stirring for 20 hours and after cooling, the precipitate formed was removed by vacuum filtration. The filtrate was evaporated to dryness and the oily residue was extracted with aqueous hydrochloric acid. The acidic extract was washed with ether, made alkaline and was extracted with benzene. The benzene phase was repeatedly washed with water, dried and concentrated to obtain an oil. The oil was dissolved in ether and hydrogen chloride in ether was added thereto. The precipitate was recoved by vacuum filtration and was crystallized from a 95% ethanol-ether mixture to obtain 35 g (55% yield) of 10-[3-(4-β-hydroxyethoxypiperidino)-propyl]-phenothiazine hydrochloride in the form of white crystals melting at 183° C on a heated microscopic stage. The product was identical to that of Example XI.
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